![molecular formula C10H13N5O3S B3013926 N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide CAS No. 877630-60-9](/img/structure/B3013926.png)
N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
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Description
N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C10H13N5O3S and its molecular weight is 283.31. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
The compound under consideration, due to its structural resemblance with certain pyrimidine derivatives, shares potential research interest in the anticancer domain. For instance, research on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, which share a structural motif with the compound , has shown that modifications on the pyrimidine ring can lead to compounds with appreciable cancer cell growth inhibition. One such compound demonstrated significant growth inhibition against eight cancer cell lines, highlighting the therapeutic potential of pyrimidine derivatives in cancer treatment (Al-Sanea et al., 2020).
Imaging and Diagnostic Applications
Furthermore, the chemical framework of N-(2-methoxyethyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide suggests its potential utility in imaging and diagnostic applications. Compounds with similar pyrazolo[1,5-a]pyrimidine structures have been developed as selective ligands for the translocator protein (18 kDa), indicating their use in positron emission tomography (PET) imaging for neuroinflammation and related disorders. The synthesis and application of these derivatives, such as DPA-714, for in vivo imaging further exemplify the diverse utility of pyrimidine derivatives in medical diagnostics and research (Dollé et al., 2008).
Antimicrobial and Anti-Inflammatory Agents
Another area of interest is the development of antimicrobial and anti-inflammatory agents based on pyrimidine and related heterocyclic frameworks. Research has identified various heterocyclic compounds incorporating pyrimidine units that exhibit significant antimicrobial properties. These compounds, through systematic synthetic modifications, have been tested against a range of bacterial and fungal strains, demonstrating their potential as effective antimicrobial agents. Additionally, certain derivatives have shown promising anti-inflammatory activities, suggesting their further exploration in the development of new therapeutic agents (Bondock et al., 2008; Abu‐Hashem et al., 2020).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O3S/c1-18-3-2-11-7(16)5-19-10-13-8-6(4-12-15-8)9(17)14-10/h4H,2-3,5H2,1H3,(H,11,16)(H2,12,13,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMCOLDSEVBLQFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CSC1=NC2=C(C=NN2)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.